2-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide
• InChI: InChI=1S/C13H18FNO2S/c1-10-6-2-4-8-12(10)15-18(16,17)13-9-5-3-7-11(13)14/h3,5,7,9-10,12,15H,2,4,6,8H2,1H3
• InChI Key: YZCFAKAQHJXNFE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NS(=O)(=O)C2=CC=CC=C2F
• Molecular Formula: C13H18FNO2S
• Molecular Weight: 271.35 g/mol

Description

2-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H18FNO2S and its molecular weight is 271.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 271.10422815 g/mol and the complexity rating of the compound is 366. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Selective Cyclooxygenase-2 Inhibition

• Enhancement of Selectivity Through Fluorine Introduction: Research has shown that introducing a fluorine atom into sulfonamide derivatives can significantly enhance selectivity for cyclooxygenase-2 (COX-2) inhibition. This finding is crucial for developing treatments for conditions like rheumatoid arthritis, osteoarthritis, and acute pain, as demonstrated by the compound JTE-522, which is a highly selective and orally active COX-2 inhibitor currently in phase II clinical trials (Hashimoto et al., 2002).

Electrophilic Asymmetric Fluorination

• Novel Methods for Fluorination: The development of novel methods for the construction of fluorinated compounds, including those utilizing sulfonamide frameworks, represents a significant advancement in synthetic chemistry. These methods facilitate the creation of compounds with potential applications in pharmaceuticals and materials science (Liu, Shibata, & Takéuchi, 2000).

Antimicrobial Activity

• Sulfonamide Derivatives as Antimicrobial Agents: A series of sulfonamide derivatives have been synthesized and evaluated for their antibacterial and antifungal activities. Compounds with the sulfonamide moiety have shown promising results against a variety of Gram-positive and Gram-negative bacteria, as well as fungi. This research highlights the potential of sulfonamide derivatives in developing new antimicrobial agents (Ghorab et al., 2017).

Fluorophores for Zinc(II) Detection

• Development of Zinc(II) Specific Fluorophores: The synthesis and evaluation of fluorophores that fluoresce upon binding with zinc ions have significant implications for biological and medical research, particularly in studying intracellular zinc levels. These studies provide insight into the design and application of fluorescent probes for metal ion detection (Kimber et al., 2001).

Perfluorinated Organic Acids and Amides in Human Serum and Milk

• Monitoring Human Exposure to Perfluorochemicals: The development of high-throughput methods for measuring trace levels of perfluorochemicals in human serum and milk is crucial for assessing exposure to these compounds. Such research is vital for understanding the potential health risks associated with perfluorochemical exposure (Kuklenyik et al., 2004).